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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

C.I. Acid Red 213 (CAS No. 12715-60-5), a single azo, 1:2 cobalt complex dye. Due to the

limited publicly available data specific to Acid Red 213, this guide supplements known

information with data from structurally similar azo dyes and metal complexes to provide a

broader context for its potential characteristics and analysis.

General and Chemical Properties
Acid Red 213 is a synthetic dye primarily used in the textile and leather industries.[1] It is

characterized by its azo functional group (-N=N-) and the presence of a central cobalt ion

coordinated with two dye ligands. This metal complex structure generally imparts high light

fastness and stability.[2]

Chemical Structure
The precise, experimentally verified structure of the final 1:2 cobalt complex of Acid Red 213 is

not readily available in public literature. However, based on its established manufacturing

method, a plausible chemical structure can be deduced.[1] The synthesis involves the

diazotization of 3-Amino-4-hydroxybenzenesulfonamide, which is then coupled with

Naphthalen-2-ol.[1] The resulting azo dye ligand subsequently forms a 1:2 complex with a

cobalt ion. In this complex, the cobalt ion is coordinated with two molecules of the azo ligand,
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likely in an octahedral geometry, with the ligand acting as a bidentate donor through nitrogen

and oxygen atoms.[3]

Plausible Ligand Structure (Pre-complexation): (E)-3-((2-hydroxynaphthalen-1-yl)diazenyl)-4-

hydroxybenzenesulfonamide

Plausible 1:2 Cobalt Complex Structure: The final complex would involve one Co(III) ion

coordinated with two molecules of the deprotonated ligand described above.

Physicochemical Properties
The general physicochemical properties of Acid Red 213 are summarized in the table below.

Quantitative solubility and specific spectral data are not available, so qualitative descriptions

and data from analogous compounds are provided for context.

Property Value / Description Citation

C.I. Name Acid Red 213, 156751 [1][4]

CAS Number 12715-60-5 [1][4]

Molecular Formula C₁₆H₁₃N₃O₄S (for the ligand) [1][4]

Molecular Weight 343.36 g/mol (for the ligand) [1][4]

Appearance Red-brown powder [4]

Solubility Soluble in water [4]

Reactivity

In concentrated sulfuric acid, it

produces a purple solution,

which forms a purple

precipitate upon dilution. It is

stable in strong hydrochloric

acid. It is degraded by nitric

acid. In concentrated sodium

hydroxide, the solution turns

red upon dilution.

[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9779307/
https://www.benchchem.com/product/b1171888?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-213.html
https://www.cncolorchem.com/upLoad/file/20170314/14894798658569960.pdf
http://www.worlddyevariety.com/acid-dyes/acid-red-213.html
https://www.cncolorchem.com/upLoad/file/20170314/14894798658569960.pdf
http://www.worlddyevariety.com/acid-dyes/acid-red-213.html
https://www.cncolorchem.com/upLoad/file/20170314/14894798658569960.pdf
http://www.worlddyevariety.com/acid-dyes/acid-red-213.html
https://www.cncolorchem.com/upLoad/file/20170314/14894798658569960.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894798658569960.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894798658569960.pdf
http://www.worlddyevariety.com/acid-dyes/acid-red-213.html
https://www.cncolorchem.com/upLoad/file/20170314/14894798658569960.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Purification
The manufacturing process for Acid Red 213 follows a standard two-step procedure for azo

dyes, followed by metallization.[1]

Synthesis Workflow
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Synthesis Workflow for Acid Red 213

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metallization

3-Amino-4-hydroxybenzenesulfonamide

Diazonium Salt Intermediate

 Reaction with NaNO₂/HCl 

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl) 0-5 °C

 Temperature Control 

Azo Dye Ligand

 Coupling Reaction 

Naphthalen-2-ol

Acid Red 213 (1:2 Cobalt Complex)

 Complexation (1:2 Ratio) 

Cobalt Chloride (CoCl₂)
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General Characterization Workflow for Azo Dye-Metal Complexes

Spectroscopic Analysis Physicochemical Analysis

Synthesized Acid Red 213

UV-Vis Spectroscopy

Determine λmax
(Color Properties)

FT-IR Spectroscopy

Identify Functional Groups
(N=N, SO₃H, M-N, M-O)

NMR Spectroscopy (¹H, ¹³C)

Elucidate Proton/Carbon
Environment

Mass Spectrometry

Confirm Molecular Weight

Elemental Analysis

Confirm Elemental Composition

Thermogravimetric Analysis (TGA)

Assess Thermal Stability

Molar Conductivity

Determine Electrolytic Nature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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